Cas no 116836-27-2 (2-amino-8-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-8-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 116836-27-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD20545707
• CID: 4561441
• Update Time: 2025-11-07

2-amino-8-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-8-METHYLQUINAZOLIN-4(3H)-ONE
• MAQ
• TQR0518
• 1s38
• DB01825
• 2-amino-8-methyl-3H-quinazolin-4-one
• 2-amino-8-methylquinazolin-4(1H)-one
• 2-Amino-8-methylquinazoline-4(1H)-one
• 4(3H)-Quinazolinone,2-amino-8-methyl-
• 4(3H)-Quinazolinone, 2-amino-8-methyl-
• 2-AMINO-8-METHYL-4(3H)-QUINAZOLINONE
• F15763
• Q27092960
• 2-amino-8-methyl-3,4-dihydroquinazolin-4-one

• MDL： MFCD20545707
• Inchi： 1S/C9H9N3O/c1-5-3-2-4-6-7(5)11-9(10)12-8(6)13/h2-4H,1H3,(H3,10,11,12,13)
• InChI Key： NLLZAHIPYDRNRQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2N=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• XLogP3: 0.5
• Topological Polar Surface Area: 67.5

Additional information on 2-amino-8-methyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 2-amino-8-methyl-3,4-dihydroquinazolin-4-one (CAS No. 116836-27-2): Properties, Applications, and Research Insights

2-amino-8-methyl-3,4-dihydroquinazolin-4-one (CAS No. 116836-27-2) is a heterocyclic organic compound belonging to the quinazolinone family. This scaffold is widely recognized for its diverse pharmacological and industrial applications. The presence of both amino and methyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and agrochemical formulations, aligning with the growing demand for sustainable chemical solutions and bioactive molecules.

The compound's structural uniqueness lies in its fused pyrimidine and benzene rings, which contribute to its stability and versatility. Recent studies highlight its role as a precursor for kinase inhibitors, a hot topic in oncology research due to the rising interest in targeted cancer therapies. Additionally, its electron-rich nature makes it a candidate for organic semiconductors, addressing the surge in demand for flexible electronics and green energy technologies.

From a synthetic perspective, 2-amino-8-methyl-3,4-dihydroquinazolin-4-one is often synthesized via cyclocondensation reactions, leveraging cost-effective and eco-friendly catalysts—a trend driven by the global push for green chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for pharmaceutical applications where impurity profiling is a regulatory priority.

Beyond pharmaceuticals, this compound has garnered attention in crop protection research, particularly in developing low-toxicity pesticides. With the agricultural sector prioritizing sustainable pest management, derivatives of quinazolinones are being investigated for their biodegradability and target-specific action. Such applications resonate with the increasing consumer focus on food safety and environmental health.

In the context of drug repurposing, a strategy gaining traction in AI-driven drug discovery, 2-amino-8-methyl-3,4-dihydroquinazolin-4-one is being screened for activity against neglected tropical diseases. Computational models predict its potential as a multi-target ligand, a feature highly sought after in combating antimicrobial resistance (AMR). This aligns with the World Health Organization's (WHO) emphasis on novel antibiotic development.

For researchers sourcing this compound, quality parameters such as ≥98% purity and storage stability are frequently searched topics. Suppliers often highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to meet the stringent requirements of contract research organizations (CROs) and academic labs. The compound's MSDS (Material Safety Data Sheet) is another critical document, often queried in relation to safe handling practices.

Looking ahead, the integration of machine learning in molecular design could unlock new derivatives of 2-amino-8-methyl-3,4-dihydroquinazolin-4-one with optimized properties. As the scientific community explores structure-activity relationships (SAR), this compound remains a promising candidate for innovations in personalized medicine and smart materials.